Cas no 171246-54-1 (4-amino-3,5-dibromobenzene-1-sulfonyl fluoride)

• Product Name: 4-amino-3,5-dibromobenzene-1-sulfonyl fluoride
• CAS No: 171246-54-1
• MF: C₆H₄Br₂FNO₂S
• MW: 332.972862243652
• CID: 6016914
• PubChem ID: 21835098
• Update Time: 2025-05-21

4-amino-3,5-dibromobenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-amino-3,5-dibromobenzene-1-sulfonyl fluoride
• EN300-1587390
• SCHEMBL7772190
• 171246-54-1

• Inchi： 1S/C6H4Br2FNO2S/c7-4-1-3(13(9,11)12)2-5(8)6(4)10/h1-2H,10H2
• InChI Key： HBDSWFLDLJFUTP-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)S(=O)(=O)F)Br)N

Computed Properties

• Exact Mass: 332.82930g/mol
• Monoisotopic Mass: 330.83135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 68.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 4-amino-3,5-dibromobenzene-1-sulfonyl fluoride

Introduction to 4-Amino-3,5-Dibromobenzene-1-Sulfonyl Fluoride (CAS No. 171246-54-1)

4-Amino-3,5-dibromobenzene-1-sulfonyl fluoride, also known by its CAS number 171246-54-1, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a sulfonyl fluoride group attached to a brominated aromatic ring with an amino substituent. The combination of these functional groups makes it a versatile building block for synthesizing advanced materials and bioactive compounds.

The chemical structure of 4-amino-3,5-dibromobenzene-1-sulfonyl fluoride consists of a benzene ring with three substituents: an amino group (-NH₂) at the para position, two bromine atoms at the meta positions, and a sulfonyl fluoride group (-SO₂F) at the ortho position relative to the amino group. This arrangement imparts the molecule with distinct electronic and steric properties, making it highly reactive in certain chemical transformations. The sulfonyl fluoride group is particularly valuable due to its ability to act as an electrophilic site in nucleophilic substitution reactions.

Recent studies have highlighted the potential of sulfonyl fluoride derivatives like this compound in drug discovery and materials synthesis. For instance, researchers have explored its use as an intermediate in the synthesis of sulfonamide-based drugs, which are widely used in treating various medical conditions such as hypertension and infections. The bromine atoms on the aromatic ring also contribute to the molecule's reactivity and selectivity in substitution reactions, making it a valuable precursor for constructing complex aromatic systems.

In terms of physical properties, 4-amino-3,5-dibromobenzene-1-sulfonyl fluoride is typically a crystalline solid with a melting point around 200°C under standard conditions. Its solubility in common organic solvents like dichloromethane and THF is moderate, which facilitates its use in solution-phase synthesis. The compound is stable under dry conditions but can hydrolyze in the presence of water or moisture to form the corresponding sulfonic acid derivative.

The synthesis of this compound involves a multi-step process that typically starts with bromination of aniline derivatives followed by sulfonation and fluorination steps. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For example, researchers have reported the use of transition metal catalysts to accelerate the substitution reactions involved in forming the sulfonyl fluoride group.

In terms of applications, 4-amino-3,5-dibromobenzene-1-sulfonyl fluoride finds extensive use in organic synthesis as a building block for constructing biologically active molecules. Its ability to undergo nucleophilic aromatic substitution reactions makes it particularly useful in synthesizing heterocyclic compounds with complex architectures. Additionally, the compound has been employed in materials science for developing advanced polymers and coatings with tailored electronic properties.

The latest research on this compound has focused on its role as an intermediate in drug discovery programs targeting various therapeutic areas. For instance, studies have demonstrated its potential as a precursor for sulfonamide-based inhibitors of kinases involved in cancer progression. The bromine atoms on the aromatic ring also provide opportunities for further functionalization through halogenation or cross-coupling reactions.

In conclusion, 4-amino-3,5-dibromobenzene-1-sulfonyl fluoride (CAS No. 171246-54-1) is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers working on drug development and materials synthesis. As ongoing studies continue to uncover new applications for this compound, its importance in modern chemistry is expected to grow further.